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Compound of Interest

Compound Name: AA29504

Cat. No.: B1662351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AA29504 is a positive allosteric modulator (PAM) of γ-aminobutyric acid type A (GABAᴀ)

receptors, exhibiting a more pronounced effect on δ-subunit containing extrasynaptic receptors.

[1][2] As a close analog of the KCNQ potassium channel opener retigabine, AA29504 has

demonstrated anxiolytic-like effects and an impact on motor coordination in preclinical rodent

models.[1][3] These properties make it a valuable research tool for investigating the role of

GABAergic signaling in various physiological and pathological processes.

This document provides detailed application notes and protocols for the preparation and in vivo

administration of AA29504 in rodents, along with methodologies for assessing its

pharmacological effects on anxiety and motor coordination.
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Property Value Reference

Chemical Name

[2-amino-4-(2,4,6-

trimethylbenzylamino)-phenyl]-

carbamic acid ethyl ester

[1]

Molecular Formula C₁₉H₂₅N₃O₂ [4]

Molecular Weight 327.42 g/mol [4]

CAS Number 945828-50-2 [4]

Solubility Soluble in DMSO
MedChemExpress Product

Information

Mechanism of Action & Signaling Pathway
AA29504 acts as a positive allosteric modulator of GABAᴀ receptors, which are ligand-gated

ion channels permeable to chloride ions (Cl⁻). The binding of GABA to its receptor is enhanced

by AA29504, leading to an increased influx of Cl⁻ into the neuron. This hyperpolarizes the cell,

making it less likely to fire an action potential, thus resulting in neuronal inhibition. AA29504 is

proposed to bind to an allosteric site at the transmembrane β⁺/α⁻ interface of the GABAᴀ

receptor.[2]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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